Cas no 1380300-42-4 ((5-chloropyridin-3-yl)methanamine dihydrochloride)

• Product Name: (5-chloropyridin-3-yl)methanamine dihydrochloride
• CAS No: 1380300-42-4
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD22375703
• CID: 4595499
• PubChem ID: 66570342
• Update Time: 2025-06-13

(5-chloropyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(5-Chloro-pyridin-3-yl)-MethylaMine hydrochloride
• (5-chloropyridin-3-yl)methanamine dihydrochloride

• MDL： MFCD22375703
• Inchi： 1S/C6H7ClN2.ClH/c7-6-1-5(2-8)3-9-4-6;/h1,3-4H,2,8H2;1H
• InChI Key： XSPVSFYWWIETPM-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(Cl)=C1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-chloropyridin-3-yl)methanamine dihydrochloride

Comprehensive Overview of (5-chloropyridin-3-yl)methanamine dihydrochloride (CAS No. 1380300-42-4)

(5-chloropyridin-3-yl)methanamine dihydrochloride, identified by its CAS number 1380300-42-4, is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This compound, featuring a 5-chloropyridin-3-yl backbone, is a dihydrochloride salt derivative of methanamine, which enhances its stability and solubility for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

The structural uniqueness of (5-chloropyridin-3-yl)methanamine dihydrochloride lies in its chloropyridine moiety, a scaffold frequently utilized in heterocyclic chemistry. This feature makes it valuable for designing small molecule therapeutics, a hot topic in AI-driven drug discovery platforms. Recent studies highlight its role in modulating enzyme activity, with particular interest in neurodegenerative disease research—a field experiencing exponential growth due to global aging populations. The compound’s CAS 1380300-42-4 is often searched alongside terms like "pyridine derivatives in medicine" and "chloropyridine pharmacokinetics", reflecting user interest in structure-activity relationships.

From a synthetic chemistry perspective, (5-chloropyridin-3-yl)methanamine dihydrochloride serves as a versatile building block for multi-step organic synthesis. Its dihydrochloride form (emphasized by searches for "amine salt applications") improves handling characteristics compared to free-base amines. Laboratories frequently employ it in high-throughput screening (HTS) workflows, especially for GPCR-targeted compounds—a trending area in biotech startups. The compound’s chlorine substituent at the 5-position also makes it a candidate for cross-coupling reactions, a technique dominating recent synthetic methodology publications.

Analytical characterization of CAS 1380300-42-4 typically involves HPLC-MS and NMR spectroscopy, with users frequently searching for "pyridine NMR shifts" and "amine salt purity analysis". The compound’s physicochemical properties (e.g., solubility in DMSO/PBS buffers) are critical for in vitro assays, a recurring topic in research forums. Notably, its stability under physiological pH conditions makes it suitable for cell-based studies, connecting to popular queries about "compound stability in cell culture".

Emerging applications of (5-chloropyridin-3-yl)methanamine dihydrochloride intersect with green chemistry initiatives. Researchers are investigating its use in catalysis and sustainable synthesis routes—keywords like "eco-friendly heterocycle synthesis" show rising search volumes. The compound’s regioselective reactivity also positions it as valuable for material science, particularly in designing functionalized polymers, a niche with growing industrial interest.

Quality control protocols for 1380300-42-4 often reference ICH guidelines, with analytical chemists searching for "HPLC method development for dihydrochlorides". The compound’s storage conditions (typically 2-8°C under inert atmosphere) and shelf-life optimization are practical concerns addressed in recent chemical stability studies. These aspects resonate with laboratory managers seeking "best practices for amine salt storage"—a frequently asked question in research procurement circles.

In conclusion, (5-chloropyridin-3-yl)methanamine dihydrochloride (CAS 1380300-42-4) represents a multifaceted compound bridging medicinal chemistry and process development. Its growing prominence correlates with increased searches for "chloropyridine building blocks" and "pharmaceutical intermediates", underscoring its relevance in contemporary drug discovery pipelines. As research continues to uncover novel applications, this compound remains a subject of both academic and industrial fascination.